Cas no 847239-89-8 (4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide)

• Product Name: 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide
• CAS No: 847239-89-8
• MF: C₁₂H₈BrF₂NO₂S
• MW: 348.163228034973
• MDL: MFCD06635185
• CID: 3101336
• PubChem ID: 2991506
• Update Time: 2025-06-23

4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide
• CS-0060263
• W17487
• Z197887978
• 4-Bromo-N-(3,5-difluorophenyl)-benzenesulfonamide
• AS-67899
• 847239-89-8
• AKOS001410463
• STK218247
• 4-bromo-N-(3,5-difluorophenyl)benzene-1-sulfonamide

• MDL： MFCD06635185
• Inchi： 1S/C12H8BrF2NO2S/c13-8-1-3-12(4-2-8)19(17,18)16-11-6-9(14)5-10(15)7-11/h1-7,16H
• InChI Key： BYHNBQKGSRHFLI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1C=C(C=C(C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 346.94272Da
• Monoisotopic Mass: 346.94272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide

4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide: A Comprehensive Overview

4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide (CAS No. 847239-89-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide.

Chemical Structure and Properties

4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide is a brominated sulfonamide derivative with the molecular formula C₁₃H₉BrF₂N₂O₂. The compound features a bromine atom and two fluorine atoms attached to the phenyl ring, which contribute to its unique electronic and steric properties. The sulfonamide functional group imparts additional reactivity and biological activity. The molecular weight of 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide is 337.17 g/mol.

The physical properties of 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide include a melting point of approximately 160-162°C and a solubility profile that varies depending on the solvent. It is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetone but has limited solubility in water. These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of 4-bromobenzenesulfonyl chloride with 3,5-difluoroaniline in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds under mild conditions and yields high purity products.

An alternative synthetic route involves the use of nucleophilic aromatic substitution reactions. For instance, 4-bromobenzenesulfonyl fluoride can react with 3,5-difluoroaniline to form the desired product. This method offers advantages in terms of yield and purity but may require more stringent reaction conditions.

Biological Activities and Applications

4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of its notable applications is as an inhibitor of specific enzymes involved in various disease pathways. For example, it has shown potent inhibitory activity against carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy.

In addition to its enzymatic inhibition properties, 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide has demonstrated anti-inflammatory effects in preclinical studies. Research has indicated that it can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Research Advancements

The potential therapeutic benefits of 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results in terms of tolerability and pharmacokinetic profiles. However, further studies are needed to fully elucidate its therapeutic potential.

In recent years, advancements in computational chemistry and high-throughput screening techniques have facilitated the identification of novel derivatives of 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide. These derivatives exhibit enhanced potency and selectivity for specific targets, opening new avenues for drug development.

Safety Considerations and Future Perspectives

The safety profile of 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide is an important consideration for its use in pharmaceutical applications. Preclinical toxicology studies have generally shown that it is well-tolerated at therapeutic doses. However, ongoing research is necessary to evaluate long-term safety and potential side effects.

In conclusion, 4-Bromo-N-(3,5-difluorophenyl)benzenesulfonamide (CAS No. 847239-89-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development in the field of medicinal chemistry.